2-((7-Bromo-1H-indazol-6-yl)amino)-N-(4-(tert-Butyl)phenyl)nicotinamide

• Molecular Formula: C23H22BrN5O
• Molecular Weight: 464.4 g/mol
• IUPAC Name: 2-[(7-bromo-1H-indazol-6-yl)amino]-N-(4-tert-butylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C23H22BrN5O/c1-23(2,3)15-7-9-16(10-8-15)27-22(30)17-5-4-12-25-21(17)28-18-11-6-14-13-26-29-20(14)19(18)24/h4-13H,1-3H3,(H,25,28)(H,26,29)(H,27,30)
• InChI Key: POPUGUDYCCNNEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)NC3=C(C4=C(C=C3)C=NN4)Br

Description

2-((7-Bromo-1H-indazol-6-yl)amino)-N-(4-(tert-Butyl)phenyl)nicotinamide is a useful research compound. Its molecular formula is C23H22BrN5O and its molecular weight is 464.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-[4-(tert-butyl)phenyl][2-(1H-indazol-6-ylamino)(3-pyridyl)]carboxamide (620 mg) (Example 8) and NBS (330 mg) in benzene (50 ml) was heated at 80° C. for 3 h. The solvent was evaporated under reduced pressure and the residue was purified by column chromatography to give the title compound. MS (ES+): 464 (M+H)+; (ES−): 462 (M−H). Calc'd. for C23H22BrN5O−463.1.